(+)-Tianeptine Monosodium Salt
(+)-Tianeptine Monosodium Salt
Brand Name:
Vulcanchem
CAS No.:
169293-32-7
VCID:
VC0139014
InChI:
InChI=1S/C21H25ClN2O4S.Na/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28;/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26);/q;+1/p-1
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+]
Molecular Formula:
C21H24ClN2NaO4S
Molecular Weight:
458.9 g/mol
(+)-Tianeptine Monosodium Salt
CAS No.: 169293-32-7
Reference Standards
VCID: VC0139014
Molecular Formula: C21H24ClN2NaO4S
Molecular Weight: 458.9 g/mol
| CAS No. | 169293-32-7 |
|---|---|
| Product Name | (+)-Tianeptine Monosodium Salt |
| Molecular Formula | C21H24ClN2NaO4S |
| Molecular Weight | 458.9 g/mol |
| IUPAC Name | sodium;7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]heptanoate |
| Standard InChI | InChI=1S/C21H25ClN2O4S.Na/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28;/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26);/q;+1/p-1 |
| Standard InChIKey | ZLBSUOGMZDXYKE-UHFFFAOYSA-M |
| Isomeric SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+] |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+] |
| Canonical SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)[O-].[Na+] |
| Related CAS | 66981-73-5 (Parent) |
| Synonyms | (+)-7-[(3-Chloro-6,11-dihydro-6-methyl-5,5-dioxidodibenzo[c,f][1,2]thiazepin-11-yl)amino]heptanoic Acid Monosodium Salt; (+)-7-[(3-Chloro-6,11-dihydro-6-methyldibenzo_x000B_[c,f][1,2]thiazepin-11-yl)amino]heptanoic Acid S,S-Dioxide Monosodium Salt; |
| PubChem Compound | 6452983 |
| Last Modified | Nov 09 2021 |
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